Cas no 22713-34-4 (1H-Benzotriazole,1-methoxy-)

1H-Benzotriazole,1-methoxy- structure
1H-Benzotriazole,1-methoxy- structure
Product Name:1H-Benzotriazole,1-methoxy-
CAS No:22713-34-4
MF:C7H7N3O
MW:149.149980783463
CID:269365
PubChem ID:323685
Update Time:2025-04-19

1H-Benzotriazole,1-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazole,1-methoxy-
    • 1-methoxybenzotriazole
    • 1H-1,2,3-benzotriazole, 1-methoxy-
    • 1-hydroxymethylbenzotriazole
    • 1-methoxy-1,2,3-benzotriazole
    • 1-methoxy-1H-1,2,3-benzotriazole
    • 1-Methoxy-1H-benzotriazol
    • 1-methoxy-1H-benzotriazole
    • 1-methoxy-benzotriazole
    • AC1L895N
    • C7H7N3O
    • h2-5H,1H
    • methoxy benzotriazole
    • NSC286155
    • SureCN798347
    • SCHEMBL798347
    • DTXSID40314577
    • InChI=1/C7H7N3O/c1-11-10-7-5-3-2-4-6(7)8-9-10/h2-5H,1H
    • 22713-34-4
    • NSC-286155
    • Inchi: 1S/C7H7N3O/c1-11-10-7-5-3-2-4-6(7)8-9-10/h2-5H,1H3
    • InChI Key: ZHPSBMQVLQEIIC-UHFFFAOYSA-N
    • SMILES: O(C)N1C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 149.05901
  • Monoisotopic Mass: 149.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 39.9Ų

Experimental Properties

  • PSA: 39.94
  • LogP: 0.48970
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